Cas no 64185-57-5 (trans-2,3-Dihydro-3-hydroxyeuparin)

• Product Name: trans-2,3-Dihydro-3-hydroxyeuparin
• CAS No: 64185-57-5
• Molecular Formula: C₁₃H₁₄O₄
• Molecular Weight: 234.248
• CID: 3164679
• PubChem ID: 124350709

trans-2,3-Dihydro-3-hydroxyeuparin Properties

Names and Identifiers

• trans-2,3-Dihydro-3-hydroxyeuparin
• 64185-57-5
• AKOS040762440
• 1-[(2R,3S)-3,6-dihydroxy-2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-5-yl]ethanone
• CS-0158986

• InChIKey： KISFKKYLFKRYME-QWHCGFSZSA-N
• Inchi： InChI=1S/C13H14O4/c1-6(2)13-12(16)9-4-8(7(3)14)10(15)5-11(9)17-13/h4-5,12-13,15-16H,1H2,2-3H3/t12-,13+/m0/s1
• SMILES： CC(=C)C1C(C2=CC(=C(C=C2O1)O)C(=O)C)O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.08920892g/mol
• Heavy Atom Count: 17
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Boiling Point: 377.8±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 143.8±21.4 °C
• Solubility: Slightly soluble (3 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones